Oxypalmatine

• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• InChI: InChI=1S/C21H21NO5/c1-24-16-6-5-13-9-15-14-11-18(26-3)17(25-2)10-12(14)7-8-22(15)21(23)19(13)20(16)27-4/h5-6,9-11H,7-8H2,1-4H3
• InChIKey: MZIUUCTTWZPXOV-UHFFFAOYSA-N

Oxypalmatine: A Differentiated Protoberberine Alkaloid

Oxypalmatine (8-Oxypalmatine) is a protoberberine alkaloid [1] and the principal hepatic oxidative metabolite of the more abundant parent compound, Palmatine [2]. It is isolated from various plant species, including Phellodendron amurense and Argyreia seguinii [3]. This procurement guide provides a strictly evidence-based analysis, distinguishing Oxypalmatine from its closest analogs, such as Palmatine, 12,13-dihydro-8-oxoberberine, and synthetic derivatives like 2q, through direct quantitative comparisons to inform strategic sourcing decisions.

Oxidative metabolite of palmatine with reported distinct pharmacological profile

Reported Nrf2/NLRP3 and PI3K/AKT pathway modulation in cell models

May support inflammation and oncology research studies

• [1] PhytoBank. Showing (-)-oxypalmatine (PHY0001638). View Source
• [2] Cheng, J., et al. 8-Oxypalmatine, a novel oxidative metabolite of palmatine, exhibits superior anti-colitis effect via regulating Nrf2 and NLRP3 inflammasome. Biomedicine & Pharmacotherapy, 2022, 153: 113335. View Source
• [3] Liao, G.F., et al. Alkaloids from Argyreia seguinii and their cytotoxic activity. Guihaia, 2023, 43(1): 43-49. View Source

Why Oxypalmatine Is Not Interchangeable

Generic substitution of Oxypalmatine with its parent compound Palmatine (PAL) or other protoberberine alkaloids is not scientifically justified. The C-8 oxidation of PAL, which yields Oxypalmatine, fundamentally alters its physicochemical properties [1] and biological activity [2]. As an oxidative metabolite, Oxypalmatine is an extremely weak base [1], which can significantly affect its solubility, membrane permeability, and target engagement compared to its more basic analog, Palmatine. Consequently, Oxypalmatine demonstrates a unique and superior anti-inflammatory profile, achieving comparable efficacy to the clinical drug mesalazine but at a much lower dosage in an in vivo colitis model [2]. Direct comparative studies confirm its enhanced potency in both anti-inflammatory and anti-cancer models [2][3], making it an irreplaceable research tool and a distinct developmental candidate.

Acute toxicity profile

Reported oral LD50 >5000 mg/kg vs. ~1534 mg/kg for palmatine; toxicity profile may not transfer to parent compound.

Colitis model response

Reported differential MPO suppression vs. palmatine at equivalent dose; colitis model endpoints may shift with substitution.

Cytotoxicity spectrum

Reported broad activity across multiple cancer lines vs. selective berberine; cell-line sensitivity may differ significantly.

• [1] PhytoBank. Showing (-)-oxypalmatine (PHY0001638). View Source
• [2] Cheng, J., et al. 8-Oxypalmatine, a novel oxidative metabolite of palmatine, exhibits superior anti-colitis effect via regulating Nrf2 and NLRP3 inflammasome. Biomedicine & Pharmacotherapy, 2022, 153: 113335. View Source
• [3] Lin, X., et al. Oxypalmatine regulates proliferation and apoptosis of breast cancer cells by inhibiting PI3K/AKT signaling and its efficacy against breast cancer organoids. Phytomedicine, 2023, 114: 154752. View Source

Oxypalmatine Quantitative Evidence Guide

Acute Toxicity Safety Advantage Over Palmatine

In a direct head-to-head comparison using a DSS-induced colitis mouse model, Oxypalmatine (OPAL) exhibited superior therapeutic efficacy compared to its parent compound, Palmatine (PAL). Treatment with OPAL resulted in a significantly greater mitigation of clinical manifestations and pathological damage. Notably, the anti-colitis effect of OPAL was comparable to that of the positive control drug, mesalazine, but was achieved at a much smaller dosage [1]. This evidence confirms that the oxidation of PAL to OPAL yields a molecule with enhanced in vivo potency for inflammatory bowel disease.

Acute Toxicity (LD50)

Head-to-head

OPAL >5000 mg/kg

Target (Oxypalmatine)

Comparator (Palmatine) 1533.68 mg/kg

Reported wider dosing margin in preclinical models; supports in vivo study design.

Acute oral in mice, 14-day observation.

Evidence Dimension	In Vivo Anti-Colitis Efficacy (DAI Score and Pathological Damage)
Target Compound Data	Effect similar to mesalazine at a much smaller dose
Comparator Or Baseline	Palmatine (PAL) and Mesalazine
Quantified Difference	Superior effect to PAL; comparable efficacy to mesalazine with a much smaller dosage
Conditions	DSS-induced colitis in Balb/c mice

Why This Matters

This provides a clear efficacy advantage over the cheaper and more widely available parent compound Palmatine, justifying the selection of Oxypalmatine for advanced colitis research and development programs.

• [1] Cheng, J., et al. 8-Oxypalmatine, a novel oxidative metabolite of palmatine, exhibits superior anti-colitis effect via regulating Nrf2 and NLRP3 inflammasome. Biomedicine & Pharmacotherapy, 2022, 153: 113335. View Source

In Vivo Colitis: Superior Efficacy Over Palmatine

A study comparing the anti-proliferative effects of Oxypalmatine (OPT) and Palmatine (PAL) on breast cancer (BC) cells found that OPT exhibits stronger cytotoxic activity [1]. This class-level inference is based on the authors' direct statement that OPT had a more potent effect on inhibiting cell proliferation than PAL in the tested BC cell lines. This enhanced potency is linked to the inhibition of the PI3K/AKT signaling pathway and was further validated in patient-derived BC organoid models [2].

Colitis Model (MPO)

Head-to-head

OPAL 50 mg/kg comparable to MSZ 200 mg/kg

OPAL 50 mg/kg vs. PAL 50 mg/kg (P < 0.05)

Comparator (Palmatine) at same dose

Reported dose-equivalent response advantage vs. parent; supports colitis pathway investigation.

DSS-induced model, Balb/c mice.

Evidence Dimension	In Vitro Cytotoxicity and Anti-Proliferative Activity
Target Compound Data	Stronger cytotoxic activity than PAL
Comparator Or Baseline	Palmatine (PAL)
Quantified Difference	OPT exerts a stronger cytotoxic effect than PAL (based on author statement)
Conditions	Breast cancer cell lines

Why This Matters

The enhanced anti-cancer potency against BC cells positions Oxypalmatine as a more promising and potent lead compound than its parent molecule, directly impacting its value proposition for oncology-focused R&D projects.

• [1] Lin, X., et al. Oxypalmatine regulates proliferation and apoptosis of breast cancer cells by inhibiting PI3K/AKT signaling and its efficacy against breast cancer organoids. Phytomedicine, 2023, 114: 154752. View Source
• [2] Lin, X., et al. Oxypalmatine regulates proliferation and apoptosis of breast cancer cells by inhibiting PI3K/AKT signaling and its efficacy against breast cancer organoids. Phytomedicine, 2023, 114: 154752. View Source

Broad Anticancer Cytotoxicity vs. Berberine

In a cross-study comparison of compounds isolated from Argyreia seguinii, Oxypalmatine (compound 8) demonstrated potent and selective cytotoxic activity against the SMMC-7721 hepatocellular carcinoma cell line with an IC50 value of 14.24 ± 0.72 μmol·L⁻¹ [1]. This activity is directly comparable to another isolated alkaloid from the same study, 8-oxo-tetrahydropalmatine (compound 7), which had an IC50 of 15.50 ± 0.76 μmol·L⁻¹ against the same cell line [1]. This places Oxypalmatine as one of the two most active compounds identified from this plant source, highlighting its potential as a specific cytotoxic agent for liver cancer research.

Cytotoxicity Spectrum

Reported

Active on A549, MDA-MB-231, DU145 (3/3 lines)

Berberine selective DU145 (IC50 4.99 μM)

Additional SMMC-7721 IC50 14.24 μM

Reported broad cytotoxicity profile vs. berberine; supports oncology panel screening.

SRB assay; breast cancer organoid data available.

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	14.24 ± 0.72 μmol·L⁻¹
Comparator Or Baseline	8-oxo-tetrahydropalmatine (Compound 7): 15.50 ± 0.76 μmol·L⁻¹
Quantified Difference	Oxypalmatine is slightly more potent (lower IC50) than the comparator 8-oxo-tetrahydropalmatine.
Conditions	SMMC-7721 hepatocellular carcinoma cells (MTS assay)

Why This Matters

This provides a specific, quantitative IC50 value for a defined cancer type, allowing procurement decisions based on targeted cytotoxic activity rather than general claims of anti-cancer potential.

• [1] Liao, G.F., et al. Alkaloids from Argyreia seguinii and their cytotoxic activity. Guihaia, 2023, 43(1): 43-49. View Source

Oxypalmatine's Therapeutic Efficacy Validated in Clinically Relevant Breast Cancer Organoid Models

Unlike many in-class alkaloids for which efficacy data is limited to 2D cell culture, Oxypalmatine (OPT) has demonstrated a significant cytotoxic effect in patient-derived breast cancer (BC) organoids [1]. This was confirmed across multiple clinically relevant subtypes, including luminal A, HER2-overexpressing, and triple-negative breast cancer [1]. This evidence elevates the compound's profile from an in vitro hit to a candidate with activity in a more complex, clinically predictive 3D model system.

Evidence Dimension	Efficacy in Translational 3D Model
Target Compound Data	Effective in BC organoids across multiple subtypes
Comparator Or Baseline	Many in-class compounds lacking organoid validation
Quantified Difference	N/A - Qualitative superiority based on model complexity.
Conditions	Patient-derived breast cancer organoid models

Why This Matters

This evidence demonstrates that Oxypalmatine's activity is not just an artifact of 2D culture and provides a stronger rationale for its selection in translational research, de-risking early-stage development compared to compounds without such validation.

• [1] Lin, X., et al. Oxypalmatine regulates proliferation and apoptosis of breast cancer cells by inhibiting PI3K/AKT signaling and its efficacy against breast cancer organoids. Phytomedicine, 2023, 114: 154752. View Source

Oxypalmatine Demonstrates In Vivo Anti-Tumor Efficacy in a Lung Cancer Model

Oxypalmatine (OPT) has been shown to possess in vivo anti-tumor activity, which is a critical differentiator from many natural products with only in vitro data. A 2025 study validated the anticancer effects of OPT through in vivo experiments in lung adenocarcinoma models, in addition to its activity in cell lines and patient-derived organoids [1]. The study further elucidated a mechanism involving the PI3K/AKT pathway and protective autophagy, suggesting a rational basis for its in vivo effect and a potential combination therapy strategy with autophagy inhibitors [1].

Evidence Dimension	In Vivo Anti-Tumor Activity
Target Compound Data	Validated in vivo efficacy
Comparator Or Baseline	Many in-class compounds lacking in vivo validation
Quantified Difference	N/A - Qualitative superiority based on model complexity.
Conditions	In vivo lung adenocarcinoma models

Why This Matters

Confirmation of in vivo efficacy is a major milestone that separates promising research tools from viable drug candidates. This evidence significantly increases the value and relevance of Oxypalmatine for procurement in oncology drug discovery and preclinical development programs.

• [1] Oxypalmatine promotes apoptosis and protective autophagy in lung cancer cells via the PI3K/AKT pathway. Cancer Cell International, 2025, 25: 307. View Source

Oxypalmatine Research Applications

Extended Safety Window in In Vivo Pharmacology

Procure Oxypalmatine as a superior alternative to Palmatine for studying Nrf2 and NLRP3 inflammasome pathways in ulcerative colitis models. Its proven in vivo efficacy, which is comparable to mesalazine at a lower dose, makes it a high-value candidate for preclinical drug development [1].

Ulcerative Colitis & Nrf2/NLRP3 Drug Discovery

Utilize Oxypalmatine as a potent PI3K/AKT pathway inhibitor with demonstrated efficacy against breast and lung cancer cells, patient-derived organoids, and in vivo tumor models [2][3]. Its activity in translational models positions it as a more advanced and de-risked tool for cancer biology research compared to other protoberberine alkaloids.

Broad-Spectrum Anticancer Agent Profiling

Leverage Oxypalmatine's unique ability to induce protective autophagy in lung cancer cells. This mechanism, elucidated through direct experimentation, provides a strong rationale for combination therapy studies with autophagy inhibitors like chloroquine (CQ) to enhance apoptosis, opening a novel and specific research avenue [3].

Sourcing a Validated Lead Compound for Translational Cancer Research

For research programs seeking compounds with data from clinically-relevant models, Oxypalmatine's proven efficacy in breast cancer patient-derived organoids and in vivo lung cancer models provides a critical differentiator over other unvalidated in vitro hits [2][3].

Application

Selection Property

Validation Focus

In vivo pharmacology safety profiling

Reported high oral LD50

Acute toxicity endpoints in rodent models

Colitis & inflammasome pathway study

Reported greater MPO suppression vs. parent at equal dose

MPO activity, Nrf2/NLRP3 markers

Oncology cytotoxicity screening

Reported broad cytotoxicity profile vs. selective analogs

PI3K/AKT pathway, apoptosis/autophagy markers

• [1] Cheng, J., et al. 8-Oxypalmatine, a novel oxidative metabolite of palmatine, exhibits superior anti-colitis effect via regulating Nrf2 and NLRP3 inflammasome. Biomedicine & Pharmacotherapy, 2022, 153: 113335. View Source
• [2] Lin, X., et al. Oxypalmatine regulates proliferation and apoptosis of breast cancer cells by inhibiting PI3K/AKT signaling and its efficacy against breast cancer organoids. Phytomedicine, 2023, 114: 154752. View Source
• [3] Oxypalmatine promotes apoptosis and protective autophagy in lung cancer cells via the PI3K/AKT pathway. Cancer Cell International, 2025, 25: 307. View Source